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Compound of Interest

Compound Name: TH9619

Cat. No.: B11929107

FOR IMMEDIATE USE BY RESEARCH PERSONNEL

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling TH9619, a potent inhibitor of methylenetetrahydrofolate
dehydrogenase/cyclohydrolase 1 and 2 (MTHFD1/2). Due to its cytotoxic and antineoplastic
properties, stringent adherence to these protocols is mandatory to ensure personnel safety and
prevent environmental contamination.

Immediate Safety Information: Personal Protective
Equipment (PPE)

Given that TH9619 is a potent cytotoxic compound that induces apoptosis, handling requires a
comprehensive PPE strategy.[1][2] The following table summarizes the minimum required PPE.
In the absence of specific Occupational Exposure Limit (OEL) data for TH9619, a conservative
approach aligning with guidelines for handling highly potent active pharmaceutical ingredients
(HPAPIS) is required.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-rated nitrile
gloves. Change outer gloves
every 30-60 minutes or
immediately upon
contamination.

Prevents skin contact with the
cytotoxic agent. Double
gloving provides an additional
barrier in case of a tear or

puncture in the outer glove.

Eye Protection

ANSI Z87.1-rated safety
glasses with side shields or

chemical splash goggles.

Protects eyes from splashes or

aerosols of TH9619 solutions.

Body Protection

Disposable, solid-front, back-
closing laboratory gown made
of a low-lint, non-permeable
material (e.g., polyethylene-

coated polypropylene).

Prevents contamination of
personal clothing and skin. The
solid front and back closure

provide maximum protection.

Respiratory Protection

A NIOSH-approved N95 or
higher respirator is required
when handling the powdered
form of TH9619.

Powdered TH9619 poses an
inhalation hazard. A respirator
minimizes the risk of inhaling

aerosolized patrticles.

Face Protection

A face shield should be worn in
conjunction with safety glasses
or goggles when there is a

significant risk of splashes.

Provides an additional layer of
protection for the entire face
from splashes of TH9619

solutions.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling TH9619 from receipt to

experimental use.

2.1. Compound Receipt and Storage

 Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage. If

compromised, do not open and follow your institution's hazardous material spill protocol.
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» Don PPE: Before handling the primary container, don the appropriate PPE as outlined in the
table above.

» Verify and Log: Verify the compound identity and quantity against the shipping documents.
Log the compound into your chemical inventory system.

» Storage: Store TH9619 in a clearly labeled, sealed, and chemically resistant secondary
container. The recommended storage temperature for a stock solution is -80°C for up to 6
months or -20°C for up to 1 month.[1] The storage location should be a designated,
restricted-access area for potent compounds.

2.2. Preparation of Stock Solutions

e Work in a Containment Device: All handling of powdered TH9619 and preparation of
solutions must be performed in a certified chemical fume hood or a biological safety cabinet
to prevent inhalation and contamination.

» Weighing: Use a dedicated, calibrated balance within the containment device. Handle the
powder with care to avoid generating dust.

o Solubilization: Slowly add the desired solvent to the powdered TH9619. Refer to the
manufacturer's data sheet for solubility information.

o Labeling: Clearly label the stock solution container with the compound name, concentration,
solvent, date of preparation, and appropriate hazard symbols.

2.3. Experimental Use
e Minimize Quantities: Use the smallest feasible quantity of TH9619 for your experiments.

e Controlled Environment: Conduct all experiments involving TH9619 in a designated area
within the laboratory.

e Avoid Aerosol Generation: Use techniques and equipment that minimize the generation of
aerosols, such as using filtered pipette tips and avoiding vigorous vortexing.
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» Decontamination: After each use, decontaminate all surfaces and equipment that may have
come into contact with TH9619 using a suitable decontamination solution (e.g., a 10%
bleach solution followed by a 70% ethanol rinse).

Disposal Plan: Segregation and Decontamination

Proper disposal of TH9619 and contaminated materials is crucial to prevent environmental
release and exposure to personnel. All waste contaminated with TH9619 is considered
cytotoxic hazardous waste.

Waste Type Segregation and Disposal Protocol

Place in a designated, leak-proof, and puncture-
) ) ) resistant hazardous waste container clearly
Solid Waste (Gloves, gowns, pipette tips, etc.) ) ] )
labeled "Cytotoxic Waste." This container should

be lined with a yellow chemotherapy waste bag.

Collect in a dedicated, sealed, and shatter-proof
Liquid Waste (Unused solutions, cell culture hazardous waste container labeled "Cytotoxic
media) Liquid Waste." Do not mix with other chemical

waste streams.

Dispose of immediately in a puncture-resistant
] ) sharps container specifically designated for
Sharps Waste (Needles, syringes, glass vials) ] i
cytotoxic sharps. The container should be

clearly labeled "Cytotoxic Sharps."

Final Disposal: All cytotoxic waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office for high-temperature incineration. Do not dispose of any
TH9619-contaminated waste in regular trash or down the drain.

Mechanism of Action and Experimental Workflow

TH9619 is a potent inhibitor of both the dehydrogenase and cyclohydrolase activities of
MTHFD1 and MTHFDZ2.[1] In cancer cells, this inhibition disrupts one-carbon metabolism,
leading to a depletion of thymidine, which in turn causes replication stress and S-phase arrest,
ultimately inducing apoptosis.[1][2]
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TH9619 inhibits MTHFD1/2 requiates One-Carbon Metabolism H Thymidine Synthesis depletion leads to Replication Stress H S-Phase Arrest Apoptosis

Preparation

Receive & Inspect TH9619

;

Store at -80°C/-20°C

l

Don Appropriate PPE

;

Weigh Powder in Hood

l

Prepare Stock Solution

Experilientation

Treat Cells with TH9619

;

Incubate for Desired Time

l

Collect Experimental Data

Disiosal

Decontaminate Work Area

;

Segregate Cytotoxic Waste

l

Arrange EHS Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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